1-(4-Fluoro-phenyl)-1,2,3,4-tetrahydro-pyrrolo[1,2-a]pyrazine

• IUPAC Name: 1-(4-fluorophenyl)-1,2,3,4-tetrahydropyrrolo[1,2-a]pyrazine
• InChI: InChI=1S/C13H13FN2/c14-11-5-3-10(4-6-11)13-12-2-1-8-16(12)9-7-15-13/h1-6,8,13,15H,7,9H2
• InChI Key: FAHUKNBUIVOJJR-UHFFFAOYSA-N
• Canonical SMILES: C1CN2C=CC=C2C(N1)C3=CC=C(C=C3)F
• Molecular Formula: C13H13FN2
• DSSTOX Substance ID: DTXSID30377893
• Molecular Weight: 216.25 g/mol
• CAS RN: 112767-38-1

Description

1-(4-Fluoro-phenyl)-1,2,3,4-tetrahydro-pyrrolo[1,2-a]pyrazine, also known as 4-FPTP, is a heterocyclic compound with a unique structure comprised of a pyrrolo[1,2-a]pyrazine core, which is a five-membered ring containing a nitrogen atom, and a fluoro-phenyl substituent. This compound has been studied extensively by scientists due to its potential applications in a variety of fields, such as drug discovery and synthetic chemistry.

Scientific Research Applications

Asymmetric Synthesis and Chemical Properties

Asymmetric Synthesis of Tetrahydropyrrolopyrazines

The asymmetric synthesis of 1-substituted 1,2,3,4-tetrahydropyrrolo[1,2-a]pyrazines demonstrates the compound's utility in creating fused tricyclic oxazolidines, further transformed into tetrahydropyrrolopyrazines. This process highlights the compound's relevance in synthesizing complex organic molecules with potential biological activities, showing significant diastereoselectivity influenced by the chiral auxiliary and the organometallic reagent used (Gualandi et al., 2011).

Formylation and Functionalization

The study on the formylation of pyrrolo[1,2-a]pyrazines reveals selective reactions based on the heterocycle's substituents, demonstrating the compound's chemical versatility and potential for further functionalization. This research provides insights into the compound's reactivity and its application in synthesizing novel derivatives with tailored properties (Terenin et al., 2008).

Biological Activities and Applications

Antiarrhythmic Properties

Research on derivatives of 1,2,3,4-tetrahydropyrrolo[1,2-a]pyrazines has uncovered their potential antiarrhythmic properties. These findings contribute to the understanding of new therapeutic avenues for cardiovascular diseases, showcasing the compound's significance in medicinal chemistry (Likhosherstov et al., 2003).

Material Science and Luminescent Materials

Optical and Electronic Properties

A study on derivatives of 1,4-bis(2-substituted-1,3,4-oxadiazole)benzene, closely related to the pyrrolo[1,2-a]pyrazine structure, explores their optical, electronic, and charge transport properties. These derivatives demonstrate potential as luminescent materials for organic light-emitting diodes (OLEDs), indicating the broader applicability of the compound's derivatives in developing advanced materials (Sun & Jin, 2017).